4,4'-(7,8-Dihydroxy-1,5,3-dithiazonane-2,4-diyl)dibutanal

• CAS No.: 65664-83-7
• Molecular Formula: C14H25NO4S2
• Molecular Weight: 335.5 g/mol
• IUPAC Name: 4-[7,8-dihydroxy-4-(4-oxobutyl)-1,5,3-dithiazonan-2-yl]butanal
• InChI: InChI=1S/C14H25NO4S2/c16-7-3-1-5-13-15-14(6-2-4-8-17)21-10-12(19)11(18)9-20-13/h7-8,11-15,18-19H,1-6,9-10H2
• InChI Key: BLRMKGZRMYXPOH-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(CSC(NC(S1)CCCC=O)CCCC=O)O)O

Description

4,4’-(7,8-Dihydroxy-1,5,3-dithiazonane-2,4-diyl)dibutanal is a complex organic compound characterized by the presence of multiple functional groups, including hydroxyl, dithiazonane, and aldehyde groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,4’-(7,8-Dihydroxy-1,5,3-dithiazonane-2,4-diyl)dibutanal typically involves multi-step organic reactions. The reaction conditions often include the use of solvents like chloroform and catalysts to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis systems can be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

4,4’-(7,8-Dihydroxy-1,5,3-dithiazonane-2,4-diyl)dibutanal can undergo various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form ketones or carboxylic acids.

Reduction: The aldehyde groups can be reduced to primary alcohols.

Substitution: The dithiazonane ring can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles such as amines and thiols. Reaction conditions typically involve specific temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl groups can yield diketones, while reduction of the aldehyde groups can produce diols.

Scientific Research Applications

4,4’-(7,8-Dihydroxy-1,5,3-dithiazonane-2,4-diyl)dibutanal has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies and drug development.

Industry: It can be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which 4,4’-(7,8-Dihydroxy-1,5,3-dithiazonane-2,4-diyl)dibutanal exerts its effects involves its interaction with molecular targets such as enzymes and receptors. The compound’s functional groups allow it to form specific interactions with these targets, modulating their activity and influencing various biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

4,7-Dibromo [1,2,5]thiadiazolo [3,4-d]pyridazine: Similar in having a dithiazonane ring but differs in functional groups and overall structure.

1,2,4-Triazolo [3,4-b] [1,3,4]thiadiazine: Shares the thiadiazine ring but has different substituents and applications.